Cas no 86457-85-4 (5H-Tetrazole, 5-diazo-)

5H-Tetrazole, 5-diazo- structure
5H-Tetrazole, 5-diazo- structure
Product Name:5H-Tetrazole, 5-diazo-
CAS No:86457-85-4
MF:CN6
MW:96.0508975982666
CID:661653
PubChem ID:13173792
Update Time:2025-04-19

5H-Tetrazole, 5-diazo- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole, 5-diazo-
    • 5-diazotetrazole
    • DTXSID20524773
    • diazotetrazole
    • 5-Diazo-5H-tetrazole
    • 86457-85-4
    • Inchi: 1S/CN6/c2-3-1-4-6-7-5-1
    • InChI Key: CCIGNVHJZFBDPI-UHFFFAOYSA-N
    • SMILES: N1C(=[N+]=[N-])N=NN=1

Computed Properties

  • Exact Mass: 96.01844403g/mol
  • Monoisotopic Mass: 96.01844403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.4Ų
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